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Compound of Interest

Compound Name: FMP-API-1

Cat. No.: B1266828

Essential Safety and Handling Guide for FMP-
API-1

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for handling
FMP-API-1 (CAS Number: 16523-28-7), also known as 3,3'-Diamino-4,4'-
dihydroxydiphenylmethane. The following procedural guidance is designed to answer specific
operational questions, ensuring the safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

FMP-API-1 is classified with specific hazards that necessitate the use of appropriate personal
protective equipment. It is identified as a skin sensitizer, capable of causing serious eye
irritation, and is a combustible solid that is also air-sensitive.[1]

Table 1: FMP-API-1 Hazard ldentification
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Hazard Class GHS Hazard Statement GHS Pictogram

_ N H317: May cause an allergic _
Skin Sensitization ] ) GHSO07 (Exclamation Mark)[1]
skin reaction.[1]

H319: Causes serious eye

Serious Eye Irritation S GHSO07 (Exclamation Mark)[1]
irritation.[1]

Combustibility Combustible Solid.[1] Not specified in search results.

Air Sensitivity Air Sensitive.[1] Not specified in search results.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling FMP-API-1

PPE Category Specification Rationale

Tightly fitting safety goggles

) with side-shields (conforming To protect against eye irritation
Eye and Face Protection _
to EN 166 (EU) or NIOSH from dust particles.
(USs)).
Chemical-resistant gloves To prevent skin contact and
) ] (e.g., nitrile) and impervious allergic reactions. To provide
Skin Protection ) ) ) ) )
clothing. Fire/flame resistant protection from combustible
lab coat. solid hazards.

Use a full-face respirator if

exposure limits are exceeded ) ]
) ) o ) To prevent inhalation of the
Respiratory Protection or if irritation is experienced. To
] ) powdered substance.
be used in a well-ventilated

area or under a fume hood.

Operational Plan: Handling and Storage

Safe handling and storage are critical to maintaining the integrity of FMP-API-1 and ensuring
personnel safety.

Step-by-Step Handling Procedure:
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» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace by ensuring it is clean, and all necessary equipment is within reach. Work should
be conducted in a well-ventilated area or under a chemical fume hood.

e Weighing and Aliquoting: As FMP-API-1 is a powder, handle it carefully to avoid generating
dust. Use a micro-spatula for transferring the substance. Weigh the required amount in a
tared, sealed container.

 Dissolving: FMP-API-1 is soluble in DMSO (>10 mg/mL).[1] When preparing solutions, add
the solvent to the weighed powder slowly and mix gently to dissolve.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Storage:
e Temperature: Store at -20°C.[1]

e Atmosphere: As the compound is air-sensitive, store it under an inert atmosphere (e.g.,
argon or nitrogen) if possible.[1]

o Container: Keep the container tightly sealed to prevent exposure to air and moisture.

Emergency Procedures

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - .
difficult, give oxygen.

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, seek

medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion Rinse mouth with water. Do not induce vomiting.

Spill Cleanup:

» Small Spills: For small spills of the powder, carefully sweep up the material to avoid
generating dust. Place the collected material into a sealed container for disposal. Clean the
spill area with a wet cloth or paper towel, and then decontaminate with an appropriate
cleaning agent.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and then collect the material as described for small spills. Prevent the
powder from entering drains or waterways.

Disposal Plan

Dispose of FMP-API-1 and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

o Waste Container: Place waste FMP-API-1 and any contaminated disposable materials (e.qg.,
gloves, paper towels) into a clearly labeled, sealed container for hazardous chemical waste.

» Disposal Facility: The waste should be disposed of at an appropriate treatment and disposal
facility.[1] Consult with your institution's environmental health and safety (EHS) office for
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specific guidance on disposal procedures.

Diagrams

FMP-API-1: PPE Selection Workflow

Handling FMP-API-1

Hazard Assessment:
- Skin Sensitizer (H317)
- Eye Irritant (H319)
- Combustible Solid
- Air Sensitive

Eye Contact Hazard |Skin Contact & Combustibility Hazard Inhalation Hazard

Work in a well-ventilated area
or under a fume hood.
Use a full-face respirator if
exposure limits are exceeded.

Wear chemical-resistant gloves
and impervious, fire/flame
resistant clothing.

Wear tightly fitting safety goggles
with side-shields.

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling FMP-API-1.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1266828?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

FMP-API-1: Disposal Plan

Generate FMP-API-1 Waste

Collect waste FMP-API-1 and
contaminated materials.

:

Place in a labeled, sealed
hazardous waste container.

Consult Institutional EHS Office
for specific procedures.

Dispose of at an approved
waste treatment facility.

Click to download full resolution via product page

Caption: Logical Flow for the Disposal of FMP-API-1 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling FMP-API-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266828#personal-protective-equipment-for-
handling-fmp-api-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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